Cas no 882978-62-3 (4,5-diamino-2-(trifluoromethyl)benzonitrile)

• Product Name: 4,5-diamino-2-(trifluoromethyl)benzonitrile
• CAS No: 882978-62-3
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• MDL: MFCD18074368
• CID: 1921132
• PubChem ID: 52991926
• Update Time: 2025-04-21

4,5-diamino-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-diamino-2-(trifluoromethyl)benzonitrile
• 4,5-diamino-2-trifluoromethylbenzonitrile
• 4-Cyano-5-(trifluoromethyl)benzene-1,2-diamine
• SureCN1259671
• 5-cyano-6-trifluoromethyl-1,2-phenylenediamine
• 4,5-diamino-2-trifluoromethyl-benzonitrile
• 2-Cyano-4,5-diaminobenzotrifluoride
• DB-324808
• MFCD18074368
• 882978-62-3
• SB78006
• 4,5-diamino-2-(trifluoromethyl)benzonitrile;4,5-diamino-2-cyanobenzotrifluoride;
• DTXSID10681086
• AS-33151
• 2-Cyano-4,5-diaminobenzotrifluoride, 4-Cyano-5-(trifluoromethyl)benzene-1,2-diamine
• 4,5-DIAMINO-2-CYANOBENZOTRIFLUORIDE
• AKOS024261919
• SCHEMBL1259671
• Benzonitrile, 4,5-diamino-2-(trifluoromethyl)-
• DTXCID20631835

• MDL： MFCD18074368
• Inchi： 1S/C8H6F3N3/c9-8(10,11)5-2-7(14)6(13)1-4(5)3-12/h1-2H,13-14H2
• InChI Key： QOLBUVFKKIJTSI-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C(C=1)N)N)(F)F

Computed Properties

• Exact Mass: 201.05138169g/mol
• Monoisotopic Mass: 201.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes